![molecular formula C14H15N7O2S2 B2983008 2-((1-methyl-1H-tetrazol-5-yl)thio)-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)acetamide CAS No. 1219913-40-2](/img/structure/B2983008.png)
2-((1-methyl-1H-tetrazol-5-yl)thio)-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound appears to contain several functional groups and rings that are common in organic chemistry, including a tetrazole ring, a thiophene ring, and a pyridazine ring . Tetrazoles are a class of heterocyclic compounds that contain a five-membered ring with four nitrogen atoms and one carbon atom . Thiophenes are aromatic compounds that consist of a five-membered ring containing four carbon atoms and one sulfur atom . Pyridazines are diazines (six-membered heterocyclic compounds containing two nitrogen atoms) with the nitrogen atoms in the 1,2-positions .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple rings in the molecule suggests that it could have a fairly rigid structure. The tetrazole and thiophene rings are aromatic, meaning they have a cyclic, planar arrangement of atoms with a ring of resonance bonds that gives them special stability .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific functional groups present in the molecule. For example, tetrazoles are known to participate in a variety of chemical reactions, often acting as a bioisostere for the carboxylate group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings could affect its solubility and stability .Scientific Research Applications
Heterocyclic Compound Synthesis
Research on heterocyclic compounds similar to the one often focuses on their synthesis due to their potential biological activities. For example, studies on the synthesis of pyran, pyridine, and pyridazine derivatives from related precursors have been explored for their versatility in creating polyfunctionally substituted heterocycles, which are crucial in drug discovery and material science (Mohareb et al., 2004).
Biological Activity
Compounds with similar structures have been studied for their potential biological activities. For instance, novel heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for insecticidal activity against the cotton leafworm, indicating potential applications in agricultural pest control (Fadda et al., 2017).
Antioxidant Activity
The antioxidant properties of compounds, especially those with heterocyclic frameworks, have been a subject of interest. For example, coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity, suggesting potential applications in oxidative stress-related conditions (Chkirate et al., 2019).
Antitumor and Antimicrobial Activities
The antitumor and antimicrobial activities of heterocyclic compounds derived from similar precursors have also been explored. Novel synthesis methods have led to the discovery of compounds with high inhibitory effects against various cancer cell lines, underscoring their potential in cancer research (Shams et al., 2010). Additionally, the synthesis of thiazoles and their derivatives has shown promising antimicrobial activities, which could be beneficial in developing new antimicrobial agents (Wardkhan et al., 2008).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-(1-methyltetrazol-5-yl)sulfanyl-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N7O2S2/c1-20-14(16-18-19-20)25-9-12(22)15-6-7-21-13(23)5-4-10(17-21)11-3-2-8-24-11/h2-5,8H,6-7,9H2,1H3,(H,15,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIWDNLFHSXWKQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=N1)SCC(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N7O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.